Influenza (Flu)

Description

Influenza, commonly known as the flu, is an acute respiratory illness caused by influenza viruses. It typically presents with fever, cough, sore throat, muscle aches, and fatigue. Transmission occurs primarily through respiratory droplets. While often self-limiting, influenza can lead to severe complications such as pneumonia, especially in high-risk groups including the elderly, very young children, pregnant women, and individuals with chronic medical conditions. Vaccination is the most effective preventive measure.